![molecular formula C16H24N2O3S B5417712 methyl 4-ethyl-5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate](/img/structure/B5417712.png)
methyl 4-ethyl-5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-ethyl-5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as MTIP, and it belongs to the class of thiophene carboxylates. In
Mechanism of Action
MTIP exerts its effects by binding to dopamine receptors and modulating their activity. Specifically, MTIP acts as a partial agonist at the D2 dopamine receptor, which is involved in regulating the release of dopamine in the brain. By modulating the activity of this receptor, MTIP can affect mood, motivation, and reward.
Biochemical and Physiological Effects:
MTIP has been shown to have various biochemical and physiological effects, including the modulation of dopamine release, the inhibition of certain enzymes, and the modulation of immune system activity. MTIP has also been shown to have anti-inflammatory effects, which may be useful for treating diseases such as arthritis and asthma.
Advantages and Limitations for Lab Experiments
One advantage of using MTIP in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation of using MTIP is its cost, as it is a synthetic compound that can be expensive to produce.
Future Directions
There are several future directions for research on MTIP. One area of interest is the development of new therapeutic agents based on MTIP for treating various diseases. Another area of interest is the study of MTIP's effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, the development of more efficient and cost-effective synthesis methods for MTIP could lead to wider availability and use of this compound in scientific research.
Synthesis Methods
MTIP can be synthesized using a multi-step process that involves the reaction of 4-ethyl-5-methyl-2-thiophenecarboxylic acid with piperidine and acetic anhydride. The resulting product is then treated with methyl iodide to obtain MTIP. The purity of the compound can be improved through recrystallization and chromatography techniques.
Scientific Research Applications
MTIP has been studied extensively for its potential applications in various fields such as neuroscience, pharmacology, and drug discovery. In neuroscience, MTIP has been shown to modulate the activity of dopamine receptors, which are important for regulating mood, motivation, and reward. MTIP has also been studied for its potential use in treating drug addiction and schizophrenia.
In pharmacology, MTIP has been shown to have potential as a therapeutic agent for treating various diseases such as cancer, diabetes, and inflammation. MTIP has been found to inhibit the activity of certain enzymes that are involved in these diseases.
properties
IUPAC Name |
methyl 4-ethyl-5-methyl-2-[(2-piperidin-1-ylacetyl)amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-4-12-11(2)22-15(14(12)16(20)21-3)17-13(19)10-18-8-6-5-7-9-18/h4-10H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POIWWQFVHJULCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)OC)NC(=O)CN2CCCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.